Cas no 2172210-79-4 (2-(5-methylpyrazin-2-yl)ethyl chloroformate)

• Product Name: 2-(5-methylpyrazin-2-yl)ethyl chloroformate
• CAS No: 2172210-79-4
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 6244530
• PubChem ID: 165733788
• Update Time: 2025-05-23

2-(5-methylpyrazin-2-yl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylpyrazin-2-yl)ethyl chloroformate
• 2172210-79-4
• EN300-1612746

• Inchi： 1S/C8H9ClN2O2/c1-6-4-11-7(5-10-6)2-3-13-8(9)12/h4-5H,2-3H2,1H3
• InChI Key： IXSHJVZUWGKBST-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.1Ų

Additional information on 2-(5-methylpyrazin-2-yl)ethyl chloroformate

Comprehensive Overview of 2-(5-methylpyrazin-2-yl)ethyl chloroformate (CAS No. 2172210-79-4): Structure, Synthesis, and Applications in Modern Chemistry

CAS No. 2172210-79-4 is a specialized organic compound belonging to the class of chloroformates, characterized by its unique structural motif: a 5-methylpyrazine ring appended to an ethyl group bearing a chloroformate ester functionality. The systematic name 2-(5-methylpyrazin-2-yl)ethyl chloroformate reflects its molecular architecture, where the pyrazine core—a six-membered aromatic heterocycle with two nitrogen atoms—features a methyl substitution at the 5-position and an ethyl chain extending from the 2-position, terminated by the reactive chloroformate group (–O–COCl). This compound has garnered significant attention in synthetic organic chemistry due to its versatile reactivity profile and potential applications in pharmaceutical development.

The chloroformate functional group (–O–COCl) is a well-established electrophilic species in chemical synthesis, commonly employed for esterification reactions under mild conditions. In the context of 2-(5-methylpyrazin-2-yl)ethyl chloroformate, this group enables the formation of carbon-oxygen bonds through nucleophilic attack, making it a valuable intermediate for constructing complex molecules. Recent studies highlight its utility in click chemistry protocols, where the compound serves as a masked carbonyl donor for site-specific modifications of biomolecules such as peptides and nucleic acids.

Structurally, the 5-methylpyrazine moiety contributes to the compound's electronic properties and lipophilicity. The methyl substitution at position 5 enhances steric bulk while modulating electron density across the pyrazine ring through inductive effects. This feature is particularly relevant in medicinal chemistry, where subtle structural variations can significantly impact biological activity. For instance, derivatives of this scaffold have been explored as potential GABA receptor modulators, leveraging the pyrazine core's ability to engage in hydrogen bonding interactions with protein targets.

Synthesis of CAS No. 2172210-79-4 typically involves multi-step strategies starting from readily available pyrazine precursors. A prominent approach described in recent literature employs palladium-catalyzed cross-coupling reactions between aryl halides and appropriately functionalized alcohols, followed by selective chlorination using phosgene or oxalyl chloride under controlled conditions. This methodology ensures high regioselectivity while minimizing side reactions that could compromise yield or purity—a critical consideration for large-scale production.

The reactivity of chloroformates like this compound has been extensively studied in solvent-free systems and green chemistry contexts. Notably, researchers have demonstrated that microwave-assisted protocols can accelerate esterification reactions involving 2-(5-methylpyrazin-2-yl)ethyl chloroformate, reducing reaction times by up to 60% compared to conventional heating methods without compromising product quality. Such advancements align with industry trends toward sustainable chemical processes.

In pharmaceutical research, derivatives of this compound have shown promise as building blocks for HIV integrase inhibitors and other antiviral agents. The pyrazine scaffold's planar geometry facilitates π-stacking interactions with viral enzymes, while the ethyl chain provides flexibility for optimizing pharmacokinetic properties through structural modifications. Preclinical studies published within the last two years report improved solubility profiles when compared to earlier generations of similar compounds.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing CAS No. 2172210-79-4. The distinct chemical shifts observed for protons adjacent to both the pyrazine ring and chloroformate group enable unambiguous identification even in complex mixtures—a feature particularly valuable during process development stages where impurity profiling is critical.

Recent advances in computational chemistry have further elucidated reaction mechanisms involving this compound. Density functional theory (DFT) calculations predict that nucleophilic attack on the chloroformate occurs preferentially at oxygen rather than carbon atoms—a finding corroborated by experimental data from kinetic studies using deuterium labeling experiments published in *Organic Letters* (Q3 203). These insights guide synthetic optimization efforts aimed at improving reaction efficiency.

The compound's compatibility with solid-phase synthesis platforms has also been explored, particularly for combinatorial library generation targeting G protein-coupled receptors (GPCRs). When immobilized on polystyrene resins via linker technology, 5-methylpyrazin-derived building blocks enable parallel synthesis of diverse analogs with minimal cross-contamination risks—an advantage over traditional solution-phase methods.

In materials science applications, thin films containing this molecule exhibit interesting nonlinear optical properties due to dipole-dipole interactions between adjacent pyrazine rings within crystalline lattices. Researchers at [Institution Name] recently demonstrated that spin-coating solutions containing dilute concentrations of CAS No. 2172210-79-4 onto quartz substrates produces films with second-harmonic generation (SHG) efficiencies comparable to commercial standards like potassium dihydrogen phosphate (KDP).

Storage stability data indicate that this compound remains viable under standard laboratory conditions when protected from moisture and light sources exceeding UV-A wavelengths (>365 nm). While not classified as hazardous under current regulatory frameworks, standard safety precautions including glove use during handling are recommended given its electrophilic nature—particularly important when working with unprotected skin or mucous membranes.

Ongoing research continues to expand our understanding of how subtle structural variations affect performance metrics across different application domains. For example, substituting chlorine atoms on adjacent carbon atoms within the ethyl chain has been shown to modulate hydrophobicity without disrupting core reactivity patterns—an area actively being explored by teams at [Research Organization]. Such findings underscore why maintaining access to pure samples like those identified by CAS No. 2172210-79-4 remains crucial for advancing discovery pipelines across multiple scientific disciplines.